molecular formula C19H19NO4 B6211433 7,7-dimethyl-4-(pyridin-3-yl)-3,8-dioxatricyclo[7.4.0.0,2,6]trideca-1(13),9,11-triene-12-carboxylic acid CAS No. 2639438-11-0

7,7-dimethyl-4-(pyridin-3-yl)-3,8-dioxatricyclo[7.4.0.0,2,6]trideca-1(13),9,11-triene-12-carboxylic acid

Cat. No. B6211433
CAS RN: 2639438-11-0
M. Wt: 325.4
InChI Key:
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Description

7,7-dimethyl-4-(pyridin-3-yl)-3,8-dioxatricyclo[7.4.0.0,2,6]trideca-1(13),9,11-triene-12-carboxylic acid is a useful research compound. Its molecular formula is C19H19NO4 and its molecular weight is 325.4. The purity is usually 95.
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properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 7,7-dimethyl-4-(pyridin-3-yl)-3,8-dioxatricyclo[7.4.0.0,2,6]trideca-1(13),9,11-triene-12-carboxylic acid involves the synthesis of the tricyclic core structure followed by the introduction of the pyridine and carboxylic acid functional groups.", "Starting Materials": [ "2,5-dimethylcyclohexanone", "2,3-dibromopropene", "3-pyridylboronic acid", "potassium carbonate", "palladium acetate", "triethylamine", "acetic anhydride", "hydrochloric acid", "sodium hydroxide", "chloroacetic acid", "diethyl ether", "methanol", "water" ], "Reaction": [ { "Step 1": "Preparation of the tricyclic core structure by a Diels-Alder reaction between 2,5-dimethylcyclohexanone and 2,3-dibromopropene in the presence of potassium carbonate as a base and palladium acetate as a catalyst in diethyl ether as a solvent." }, { "Step 2": "Introduction of the pyridine functional group by a Suzuki-Miyaura cross-coupling reaction between the tricyclic core structure and 3-pyridylboronic acid in the presence of palladium acetate and triethylamine in methanol as a solvent." }, { "Step 3": "Introduction of the carboxylic acid functional group by a hydrolysis reaction of the corresponding ester intermediate obtained from the reaction of the tricyclic core structure with chloroacetic acid in the presence of sodium hydroxide in water as a solvent." }, { "Step 4": "Final purification of the product by recrystallization from acetic anhydride and hydrochloric acid." } ] }

CAS RN

2639438-11-0

Product Name

7,7-dimethyl-4-(pyridin-3-yl)-3,8-dioxatricyclo[7.4.0.0,2,6]trideca-1(13),9,11-triene-12-carboxylic acid

Molecular Formula

C19H19NO4

Molecular Weight

325.4

Purity

95

Origin of Product

United States

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